Cas no 89572-51-0 (3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethylphenyl)-4-phenyl-)

3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethylphenyl)-4-phenyl- structure
89572-51-0 structure
Product Name:3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethylphenyl)-4-phenyl-
CAS No:89572-51-0
MF:C20H15ClN2
MW:318.799503564835
CID:595972
PubChem ID:71325020
Update Time:2025-04-19

3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethylphenyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethylphenyl)-4-phenyl-
    • 2-chloro-6-(3,4-dimethylphenyl)-4-phenylpyridine-3-carbonitrile
    • DTXSID40754419
    • 89572-51-0
    • Inchi: 1S/C20H15ClN2/c1-13-8-9-16(10-14(13)2)19-11-17(15-6-4-3-5-7-15)18(12-22)20(21)23-19/h3-11H,1-2H3
    • InChI Key: RITMBTVIWKZCKK-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C(C2C=CC=CC=2)=CC(C2C=CC(C)=C(C)C=2)=N1

Computed Properties

  • Exact Mass: 318.0923762g/mol
  • Monoisotopic Mass: 318.0923762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 36.7Ų
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